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Introduction

SR12418 is a potent and specific synthetic agonist for the nuclear receptors REV-ERBa and
REV-ERBf.[1] As a key component of the circadian clock, REV-ERBa also plays a critical role
in regulating inflammatory responses, particularly in the context of neuroinflammation.
SR12418 has emerged as a valuable chemical probe for elucidating the therapeutic potential of
targeting REV-ERBa in autoimmune and neuroinflammatory disorders. These application notes
provide a comprehensive overview of SR12418, its mechanism of action, and detailed
protocols for its use in studying neuroinflammation.

Mechanism of Action

SR12418 functions as a transcriptional repressor by activating REV-ERBa. In the context of
neuroinflammation, particularly in T helper 17 (Th17) cell-mediated autoimmunity, REV-ERBa
competes with the pro-inflammatory transcription factor RORyt (Retinoic acid receptor-related
orphan receptor gamma t) for binding to shared DNA response elements (RORES) in the
promoter regions of key inflammatory genes, such as ll17a. By activating REV-ERBa, SR12418
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enhances the recruitment of co-repressors, leading to the suppression of IL-17A and other pro-
inflammatory cytokines, thereby attenuating neuroinflammation.[1][2]

Furthermore, REV-ERBa activation by agonists has been shown to suppress microglial
activation and the expression of pro-inflammatory mediators through the inhibition of the NF-kB
signaling pathway.[3][4] Recent studies also indicate that REV-ERBa agonists can mitigate
astrocyte activation, promoting a shift from a neurotoxic (A1) to a neuroprotective (A2)
phenotype.[5][6]

Data Presentation
Table 1: In Vitro Activity of SR12418 and other REV-ERB

Agonists

Compound Target Assay IC50 Cell Type Reference
Bmall-

SR12418 REV-ERBa luciferase 68 nM HEK293 cells  [1]
reporter
Bmall-

SR12418 REV-ERBf luciferase 119 nM HEK293 cells  [1]
reporter
Bmall-

SR9009 REV-ERBa/B luciferase 670/800 nM HEK293 cells  [7]
reporter
Biochemical

GSK4112 REV-ERBa ] - - [8]
Interaction

Table 2: In Vivo Efficacy of SR12418
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Caption: SR12418 activates REV-ERBa, which represses pro-inflammatory gene transcription.
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Experimental Protocols

Protocol 1: Induction of Experimental Autoimmune
Encephalomyelitis (EAE) in C57BL/6 Mice

This protocol is adapted from standard procedures for inducing EAE, a widely used mouse
model for multiple sclerosis.[4][10][11]

Materials:

Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55) peptide

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

Pertussis toxin (PTx)

Sterile Phosphate-Buffered Saline (PBS)

8-12 week old female C57BL/6 mice

Procedure:
e Antigen Emulsion Preparation:
o Dissolve MOG 35-55 peptide in sterile PBS to a final concentration of 2 mg/mL.

o Prepare an emulsion by mixing the MOG 35-55 solution with CFA (containing 4 mg/mL of
M. tuberculosis) in a 1:1 ratio.

o Emulsify by sonication or by passing the mixture through two syringes connected by a
Luer lock until a thick, white emulsion is formed that does not disperse when dropped into
water.

e Immunization:

o On day 0, subcutaneously inject 100 pL of the MOG/CFA emulsion into two sites on the
flank of each mouse (total volume of 200 pL per mouse).
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e Pertussis Toxin Administration:

o On day 0 and day 2 post-immunization, administer 200 ng of PTx in 200 uL of sterile PBS
via intraperitoneal (i.p.) injection.

e SR12418 Treatment:
o Prepare SR12418 in a vehicle solution (e.g., 10% DMSO, 10% Tween 80, 80% H20).

o Administer SR12418 (e.g., 50 mg/kg) or vehicle control i.p. twice daily, starting from the
day of immunization or at the onset of clinical signs for a therapeutic paradigm.

 Clinical Scoring:
o Monitor the mice daily for clinical signs of EAE and score them on a scale of 0-5:
= 0: No clinical signs
= 1: Limp tail

= 2: Hind limb weakness

]
w

: Hind limb paralysis
» 4: Hind and forelimb paralysis

= 5: Moribund or dead

Day 2:
- Administer PTx

Endpoint Analysis:
- Histology

Day 0:
- Immunize with MOG/CFA
- Cytokine Profiling

- Administer PTx

Daily Treatment: Daily Monitoring:
- SR12418 or Vehicle - Clinical Scoring

Click to download full resolution via product page

Caption: Experimental workflow for EAE induction and SR12418 treatment.

Protocol 2: In Vitro Differentiation of Mouse Th1l7 Cells
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This protocol outlines the differentiation of naive CD4+ T cells into Th17 cells, a key cell type in
many neuroinflammatory diseases.[5][12][13]

Materials:

e Spleens from C57BL/6 mice

e Naive CD4+ T cell isolation kit

e RPMI-1640 medium supplemented with 10% FBS, penicillin/streptomycin, and 2-
mercaptoethanol

e Anti-CD3 and Anti-CD28 antibodies

¢ Recombinant mouse IL-6

e Recombinant human TGF-31

e Anti-IFN-y and Anti-IL-4 antibodies

e SR12418

Procedure:

e Naive CD4+ T Cell Isolation:

o Isolate spleens from mice and prepare a single-cell suspension.

o Isolate naive CD4+ T cells using a magnetic-activated cell sorting (MACS) kit according to
the manufacturer's instructions.

e T Cell Culture and Differentiation:

o Coat a 96-well plate with anti-CD3 antibody (e.g., 5 pg/mL) overnight at 4°C.

o Wash the plate with sterile PBS.

o Seed the naive CD4+ T cells at a density of 2 x 10”5 cells/well.
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[e]

Add soluble anti-CD28 antibody (2 pg/mL).

o

Add the Th17 polarizing cytokine cocktail: IL-6 (20 ng/mL), TGF-B1 (1 ng/mL), anti-IFN-y
(20 pg/mL), and anti-IL-4 (10 pg/mL).

(¢]

Add SR12418 at desired concentrations (e.g., 0.1, 1, 10 uM) or vehicle control (DMSO).

[¢]

Culture the cells for 3-5 days at 37°C and 5% CO2.

e Analysis of Th17 Differentiation:

o After culture, cells can be analyzed for IL-17A and RORyt expression by intracellular flow
cytometry or the supernatant can be collected for ELISA to measure secreted IL-17A.

Protocol 3: Intracellular Flow Cytometry for IL-17A and
RORyt

This protocol is for the detection of intracellular IL-17A and the transcription factor RORyt in
differentiated Th17 cells.[14][15]

Materials:

« Differentiated Th17 cells (from Protocol 2)

e PMA (Phorbol 12-myristate 13-acetate)

e lonomycin

» Brefeldin A or Monensin

o Fixable Viability Dye

¢ Anti-CD4 antibody (surface stain)

» Fixation/Permeabilization buffer

e Anti-IL-17A and Anti-RORyt antibodies (intracellular stain)

o FACS buffer (PBS with 2% FBS)
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Procedure:

e Restimulation:

o Restimulate the differentiated T cells with PMA (50 ng/mL) and lonomycin (500 ng/mL) in
the presence of a protein transport inhibitor (Brefeldin A or Monensin) for 4-6 hours.

e Surface Staining:

o Wash the cells with FACS buffer.

o Stain with a fixable viability dye to exclude dead cells.

o Stain for surface markers such as CDA4.

o Fixation and Permeabilization:

o Wash the cells and then fix and permeabilize them using a commercial
fixation/permeabilization kit according to the manufacturer's protocol.

e Intracellular Staining:

o Incubate the fixed and permeabilized cells with fluorescently labeled anti-IL-17A and anti-
RORyt antibodies.

» Data Acquisition and Analysis:

o Wash the cells and resuspend in FACS buffer.

o Acquire the samples on a flow cytometer.

o Analyze the data by gating on live, single, CD4+ cells and then quantifying the percentage
of cells positive for IL-17A and RORyt.
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Caption: Workflow for intracellular staining and flow cytometry analysis.

Conclusion

SR12418 is a powerful tool for investigating the role of REV-ERBa in neuroinflammation. Its
ability to suppress Th17 cell differentiation and function, as well as modulate glial cell
activation, makes it a promising compound for preclinical studies in various neuroinflammatory
and autoimmune disease models. The provided protocols offer a starting point for researchers
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to incorporate SR12418 into their experimental designs to further explore the therapeutic

potential of targeting the REV-ERBa pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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